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Compound of Interest

Compound Name: Ticagrelor-d4

Cat. No.: B15573000

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of Ticagrelor-
d4, a deuterated internal standard essential for the accurate quantification of the antiplatelet
drug Ticagrelor in complex biological matrices. This document is intended for researchers,
scientists, and drug development professionals who require reliable analytical standards and
detailed experimental protocols for pharmacokinetic, pharmacodynamic, and bioequivalence
studies.

Commercial Availability of Ticagrelor-d4

Ticagrelor-d4 is available from several specialized chemical suppliers that provide stable
isotope-labeled compounds for research and analytical purposes. It is crucial to source this
internal standard from reputable vendors to ensure isotopic purity and chemical stability.

Table 1: Commercial Suppliers of Ticagrelor-d4
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Additiona
. Product Catalog CAS Molecular Molecular |
Supplier . .
Name Number Number Formula Weight Informati
on
Ticagrelor- 274693- Inquire for
MedchemE d4 HY- 27-5 Ca23H24D4F £26.62 availability
xpress (AZD6140-  13096S1 (Unlabeled  2NeO4S ' and
d4) ) pricing.
) Inquire for
Stable- Ticagrelor ) 1265911- Ca23H24D4F
Inquire 526.59 stock
Isotopes D4 54-3 2N604S
status.

Note: The availability and catalog numbers are subject to change. It is recommended to contact

the suppliers directly for the most current information.

Physicochemical Properties of Ticagrelor and its
Deuterated Analog

The physicochemical properties of Ticagrelor and its deuterated analog are critical for the

development of analytical methods.

Table 2: Physicochemical Data

Property Ticagrelor Ticagrelor-d4

CAS Number 274693-27-5[1][2][3][4] 1265911-54-3[5]
Molecular Formula C23H28F2N604S[1][3] C23H24D4F2N604S[5][6]
Molecular Weight 522.57 g/mol [1] 526.59 g/mol [5]
Synonyms AZD6140, Brilinta, Brilique AZD6140-d4

Experimental Protocols: Quantification of Ticagrelor
in Human Plasma using LC-MS/MS
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The following is a representative experimental protocol for the quantitative analysis of
Ticagrelor in human plasma using a deuterated internal standard like Ticagrelor-d4. This
method is based on common practices in bioanalytical laboratories.

Materials and Reagents

» Ticagrelor analytical standard

o Ticagrelor-d4 (or other suitable deuterated analog like Ticagrelor-d7) as an internal standard

(1S)
o HPLC-grade acetonitrile, methanol, and water
e Formic acid or ammonium acetate
e Human plasma (with anticoagulant, e.g., K2-EDTA)
e Solid Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) consumables

e HPLC column (e.g., C18)

Sample Preparation

The objective of sample preparation is to extract Ticagrelor and the internal standard from the
plasma matrix, removing proteins and other interfering substances.

Protein Precipitation (PPT) Method:

e To a 50 pL aliquot of human plasma, add 150 pL of acetonitrile containing the internal
standard (e.g., 5 ng/mL of Ticagrelor-d4).

» Vortex the mixture for 10 minutes to precipitate proteins.
¢ Centrifuge the samples at 13,000 x g for 15 minutes at 4°C.
o Transfer the supernatant to a clean tube or vial for LC-MS/MS analysis.

Liquid-Liquid Extraction (LLE) Method:
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e To a 200 pL aliquot of plasma, add the internal standard solution.

» Add an appropriate extraction solvent (e.g., ethyl acetate).

e Vortex for 5 minutes.

» Centrifuge to separate the organic and aqueous layers.

o Evaporate the organic layer to dryness under a stream of nitrogen.

» Reconstitute the residue in the mobile phase for injection.

LC-MS/MS Conditions

Table 3: Example LC-MS/MS Parameters

Parameter Condition
LC System Agilent 1260 HPLC or equivalent
Acclaim™ RSLC 120 Cis (2.2 um, 2.1 x 100
Column _
mm) or equivalent
) Gradient of Acetonitrile and Water with 0.1%
Mobile Phase ) ]
Formic Acid
Flow Rate 0.3 mL/min
Injection Volume 5puL
Column Temperature 40°C
MS System Triple quadrupole mass spectrometer

o Electrospray lonization (ESI), Negative or
lonization Mode .
Positive

Ticagrelor: m/z 521.1 - 361.1[7]; Ticagrelor-d7:
m/z 530.4 > 127.0 (example)

MRM Transitions

Note: These parameters should be optimized for the specific instrumentation and deuterated
standard used.
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Mandatory Visualizations
Signaling Pathway of Ticagrelor

Ticagrelor is a direct-acting, reversible antagonist of the P2Y12 receptor on platelets. It
prevents ADP-mediated platelet activation and aggregation.
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Click to download full resolution via product page

Caption: Ticagrelor's mechanism of action on the P2Y12 signaling pathway.

Experimental Workflow for Bioanalytical Method
Validation

The validation of a bioanalytical method is a critical step to ensure the reliability of the data

generated from study samples.
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Caption: General workflow for bioanalytical method validation.
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Logical Relationship for Sample Analysis

This diagram illustrates the logical steps involved from receiving a biological sample to
obtaining the final concentration data.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Receive Biological Sample
(e.g., Plasma)

Spike with Internal Standard
(Ticagrelor-d4)

Extract Analytes
(PPT or LLE)

LC-MS/MS Analysis

Integrate Peak Areas

Calculate Concentration Ratio
(Analyte/1S)

Quantify Concentration
using Calibration Curve

Report Final Concentration

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b15573000?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Availability and Technical Guide for
Ticagrelor-d4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15573000#commercial-availability-of-ticagrelor-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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